N-benzyl-2-(4-chloro-2-methylphenoxy)-N-methylacetamide

• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol
• IUPAC Name: N-benzyl-2-(4-chloro-2-methylphenoxy)-N-methylacetamide
• InChI: InChI=1S/C17H18ClNO2/c1-13-10-15(18)8-9-16(13)21-12-17(20)19(2)11-14-6-4-3-5-7-14/h3-10H,11-12H2,1-2H3
• InChI Key: LSYGJIXVAKTIGL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)N(C)CC2=CC=CC=C2

Description

N-benzyl-2-(4-chloro-2-methylphenoxy)-N-methylacetamide is a chemical compound that belongs to the class of amides. It is also known as BZMA and has a molecular formula of C20H22ClNO2. BZMA is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

BZMA acts as a positive allosteric modulator of GABA receptors. GABA receptors are a type of neurotransmitter receptor that is responsible for inhibiting the activity of neurons in the brain. By binding to GABA receptors, BZMA enhances the inhibitory effect of GABA, leading to a decrease in neuronal activity. This mechanism of action is similar to that of benzodiazepines, which are commonly used as anxiolytics and hypnotics.
Biochemical and Physiological Effects:
BZMA has been shown to have a number of biochemical and physiological effects. It has been shown to increase the activity of GABA receptors, leading to a decrease in neuronal activity. BZMA has also been shown to increase the release of dopamine in the brain, leading to a potential role in the treatment of Parkinson's disease. In addition, BZMA has been shown to have anticonvulsant and analgesic properties, making it a potential treatment for epilepsy and neuropathic pain.

Advantages and Limitations for Lab Experiments

BZMA has a number of advantages and limitations for lab experiments. One advantage is that it is a synthetic compound, which means that it can be easily synthesized in large quantities with minimal impurities. Another advantage is that it has a well-defined mechanism of action, which makes it a useful tool for studying the role of GABA receptors in the brain. However, one limitation is that it has not been extensively studied in vivo, which means that its potential side effects and toxicity are not well understood.

Future Directions

There are a number of future directions for the study of BZMA. One direction is to further investigate its potential use as a treatment for anxiety disorders, epilepsy, and neuropathic pain. Another direction is to investigate its potential use as a tool in neuroscience research to study the role of GABA receptors in the brain. In addition, further studies are needed to understand the potential side effects and toxicity of BZMA in vivo. Overall, the study of BZMA has the potential to lead to new treatments for a variety of neurological and psychiatric disorders.

Synthesis Methods

BZMA is synthesized by reacting 4-chloro-2-methylphenol with benzylamine in the presence of sodium hydroxide. The resulting product is then reacted with methyl chloroacetate to obtain N-benzyl-2-(4-chloro-2-methylphenoxy)-N-methylacetamide. The synthesis method has been optimized to obtain high yields of BZMA with minimal impurities.

Scientific Research Applications

BZMA has been extensively studied for its potential applications in scientific research. It has been shown to have anticonvulsant, anxiolytic, and analgesic properties. BZMA has also been studied for its potential use in the treatment of neuropathic pain, anxiety disorders, and epilepsy. In addition, BZMA has been studied for its potential use as a tool in neuroscience research to study the role of GABA receptors in the brain.